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Compound of Interest

Compound Name: Candicine

Cat. No.: B1211171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Candicine, a quaternary ammonium salt, is a phenethylamine alkaloid found in various plant

species. It is the N,N,N-trimethyl derivative of the biogenic amine tyramine.[1] Notable plant

sources of candicine include certain species of cacti, such as Echinopsis candicans (formerly

Trichocereus candicans), which can contain up to 5% candicine, and other Trichocereus

species.[1] It is also found in barley (Hordeum vulgare) and some Citrus species.[1] The

pharmacological properties of candicine, including its neuromuscular blocking effects, make its

accurate quantification in plant extracts crucial for research, drug development, and quality

control purposes.[1]

These application notes provide detailed protocols for the extraction and quantification of

candicine from plant materials using High-Performance Liquid Chromatography (HPLC) with

UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for higher

sensitivity and selectivity.

Data Presentation: Quantitative Data Summary
The following table summarizes the reported concentrations of candicine in various plant

species. This data is essential for estimating the expected concentration range in plant extracts

and for the appropriate preparation of standards and samples for analysis.
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Plant Species Family Plant Part

Candicine
Concentration
(% of dry
weight)

Reference

Echinopsis

candicans
Cactaceae Stem Up to 5% [1]

Trichocereus

pasacana
Cactaceae Stem

Present

(unquantified)

Hordeum vulgare

(Barley)
Poaceae

Germinated

sprouts

Present

(unquantified)
[1]

Citrus species Rutaceae Not specified
Present

(unquantified)
[1]

Experimental Protocols
Sample Preparation and Extraction of Candicine
The extraction of candicine, a polar quaternary ammonium alkaloid, from plant matrices

requires a method that efficiently isolates it from other plant constituents. The following protocol

is a general procedure that can be adapted based on the specific plant material.

Materials and Reagents:

Dried and finely powdered plant material

Methanol (HPLC grade)

Hydrochloric acid (HCl), 0.1 M

Ammonia solution (25%)

Dichloromethane (HPLC grade)

Sodium sulfate (anhydrous)

Rotary evaporator
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Centrifuge

pH meter or pH indicator strips

Solid Phase Extraction (SPE) cartridges (C18 or cation exchange, optional for cleanup)

Protocol:

Maceration: Weigh 10 g of the dried, powdered plant material and place it in a flask. Add 100

mL of methanol and stir for 24 hours at room temperature.

Filtration: Filter the mixture through filter paper. Collect the filtrate and re-extract the plant

residue with another 100 mL of methanol for 12 hours.

Solvent Evaporation: Combine the filtrates and evaporate the solvent under reduced

pressure using a rotary evaporator at a temperature not exceeding 40°C.

Acid-Base Extraction:

Dissolve the resulting crude extract in 50 mL of 0.1 M HCl.

Wash the acidic solution with 3 x 50 mL of dichloromethane to remove non-polar

compounds. Discard the organic layers.

Adjust the pH of the aqueous layer to approximately 9-10 with ammonia solution.

Extract the alkaline solution with 3 x 50 mL of dichloromethane. The candicine will move

into the organic phase.

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate. Filter and evaporate the solvent to dryness to obtain the crude alkaloid extract

containing candicine.

Sample Reconstitution: Reconstitute the dried extract in a known volume of the initial mobile

phase for HPLC or LC-MS/MS analysis.

Diagram: Experimental Workflow for Candicine Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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